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Compound of Interest

Compound Name: Isopropylammonium chloride

Cat. No.: B7854116

Isopropylammonium chloride (IPACI), also known as isopropylamine hydrochloride, is an
organic ammonium salt that has emerged as a compound of significant interest across diverse
scientific fields. While its basic structure is straightforward, its utility extends from being a
critical component in next-generation renewable energy technologies to a valuable
intermediate in the synthesis of complex pharmaceutical agents.[1][2][3] This guide, intended
for researchers, scientists, and drug development professionals, provides a comprehensive
overview of IPACI, detailing its fundamental properties, synthesis, key applications, and safety
protocols. We will explore the causality behind its use in advanced applications, particularly its
role in stabilizing high-performance perovskite solar cells and its function in organic and
medicinal chemistry.

Core Properties: A Quantitative Overview

Understanding the fundamental physicochemical properties of Isopropylammonium Chloride
is the first step in its effective application. The compound is a white to off-white crystalline
powder that is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2]
This necessitates careful handling and storage to maintain its purity and reactivity.

Table 1: Physicochemical Properties of
Isopropylammonium Chloride
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Property Value Source(s)

Chemical Formula C3H10CIN [11[4]15]16]

Molecular Weight 95.57 g/mol (11041071

IUPAC Name propan-2-ylazanium chloride [4]

CAS Number 15572-56-2 [1]6]

Appearance White to off-white crystalline 2102]
powder

Melting Point ~160 °C [1]8]

Solubility Soluble in water [11[2]

Vapor Pressure 608 mmHg at 25°C [1][6]

Chemical Structure

The structure consists of an isopropyl group attached to an ammonium cation, which is ionically
bonded to a chloride anion.
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Caption: General workflow for the synthesis of Isopropylammonium Chloride.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol describes a standard method for producing high-purity IPACI.

e Preparation: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 20 mL of

ethanol.

e Reaction: In a fume hood, slowly add 5.91 g (0.1 mol) of isopropylamine to the ethanol with

stirring. Cool the flask in an ice bath.

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.benchchem.com/product/b7854116?utm_src=pdf-body-img
https://www.benchchem.com/product/b7854116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7854116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

« Acidification: While stirring and maintaining the cool temperature, add 10 mL of concentrated
hydrochloric acid (approx. 0.12 mol) dropwise. A white precipitate will form. The causality for
the dropwise addition and cooling is to control the highly exothermic nature of the acid-base
neutralization, preventing solvent boiling and ensuring safety.

o Reflux: Attach a reflux condenser and heat the mixture to reflux for 2 hours to ensure the
reaction goes to completion. [5]5. Isolation: Remove the flask from heat and allow it to cool
to room temperature. Remove the solvent using a rotary evaporator.

 Purification: The resulting solid can be recrystallized from a solvent mixture like
ethanol/diethyl ether to achieve higher purity.

e Drying: Dry the final crystalline powder under vacuum at 60°C to remove any residual
solvent. [1]

Characterization

Post-synthesis, the product's identity and purity must be verified. Standard characterization
techniques include:

» Nuclear Magnetic Resonance (NMR): To confirm the chemical structure and proton
environment. [1]* Fourier-Transform Infrared Spectroscopy (FTIR): To identify characteristic
functional groups, such as the N-H stretches of the ammonium group. [1]* Elemental
Analysis: To verify the elemental composition (C, H, N, Cl) and confirm purity. [1]

Applications in Research and Development

IPACI's unique properties make it a valuable tool in several high-tech and research-intensive
fields.

Perovskite Solar Cells (PSCs)

A primary application of IPACI is in the fabrication of highly efficient and stable perovskite solar
cells. [1]Specifically, it is used as an additive to stabilize the photoactive black a-phase of
formamidinium lead triiodide (FAPDIs), a leading material for high-performance PSCs. [1][9]
Mechanism of Action: The a-phase of FAPbIs is thermodynamically unstable at room
temperature and tends to convert to a non-photoactive yellow d-phase. The incorporation of
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isopropylammonium (IPA*) cations helps to stabilize the desired a-phase. The branched
structure of the IPA* cation is thought to optimize the relaxation of lattice strain in the FAPbIs
crystal structure. [1]This suppresses the formation of defects and halide migration, which are
key degradation pathways, thereby enhancing both the power conversion efficiency and the
long-term operational stability of the solar cells. [1][10]Studies have shown that PSCs
fabricated with IPACI can achieve efficiencies exceeding 23% and maintain stability for over
1,000 hours under continuous operation. [9][10]
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Caption: IPA* cation stabilizing the FAPDbIs perovskite structure.
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Pharmaceutical and Organic Synthesis

In the realm of drug development and organic chemistry, IPACI serves as a versatile building
block and reagent. [1][2]* Intermediate in Drug Synthesis: It is employed as a precursor in the
synthesis of more complex active pharmaceutical ingredients (APIs). The ammonium group
can be a handle for further chemical transformations. [1][3]* Salt Formation and API Stability:
IPACI can be used to form stable hydrochloride salts of APIs. This is a common strategy in drug
development to improve the solubility, stability, and bioavailability of a drug substance. The
interaction of the isopropylammonium ion with APIs can lead to more stable formulations. [1]*
Reagent in Chemical Reactions: It participates in nucleophilic substitution reactions where the
chloride ion is displaced. Furthermore, upon reaction with a strong base, it can serve as an in-
situ source of isopropylamine. [1]

Safety, Handling, and Storage

Due to its hazardous properties, strict safety protocols must be followed when working with
Isopropylammonium Chloride.

Table 2: GHS Hazard Information

Hazard Code Description Source(s)
H302 Harmful if swallowed [4][11]
H315 Causes skin irritation [4][8][11]
H319 Causes serious eye irritation [41[8]

H335 May cause respiratory irritation  [4][11]

Protocol: Safe Handling and Storage

Adherence to this protocol is critical for minimizing risk in a laboratory environment.

e Engineering Controls: Always handle Isopropylammonium Chloride inside a certified
chemical fume hood to avoid inhalation of dust. [12]An eyewash station and safety shower
must be readily accessible.

o Personal Protective Equipment (PPE):
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o Eye Protection: Wear chemical safety goggles or a face shield. [8] * Hand Protection:
Wear nitrile or other chemically resistant gloves. Inspect gloves for degradation before
use. [12] * Body Protection: Wear a standard laboratory coat. An apron may be used for
additional protection when handling larger quantities. [12]3. Handling Practices:

o Avoid creating dust during weighing and transfer. * Do not eat, drink, or smoke in the
handling area. [12] * Wash hands thoroughly after handling the material. [8]4. Storage:

o Store in a tightly sealed container to prevent moisture absorption, as the compound is
hygroscopic. [1][13] * Store in a cool, dry, and well-ventilated area away from incompatible
materials like strong oxidizing agents. * For long-term stability, storage under an inert gas
atmosphere (e.g., argon or nitrogen) is recommended. [1][13]5. Disposal: Dispose of
waste material and contaminated containers in accordance with local, state, and federal
regulations for chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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